Cas no 1918140-90-5 (5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one)

• Product Name: 5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one
• CAS No: 1918140-90-5
• CID: 4629690
• Update Time: 2025-05-22

5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one

Additional information on 5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one

Comprehensive Overview of 5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one (CAS No. 1918140-90-5)

The compound 5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one (CAS No. 1918140-90-5) is a fluorinated pyrrolidinone derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3,4,5-trifluorophenyl moiety and the pyrrolidin-2-one core, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in 5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one is its role in the development of central nervous system (CNS) targeting agents. Fluorinated compounds are known to enhance blood-brain barrier permeability, a critical factor in CNS drug design. The trifluorophenyl group in this compound may contribute to improved pharmacokinetic properties, such as metabolic stability and lipophilicity, which are highly sought after in neuropharmacology.

In addition to its pharmaceutical potential, CAS No. 1918140-90-5 is also being explored in agrochemical applications. Fluorinated pyrrolidinones have shown promise as precursors for herbicides and fungicides, addressing the need for more efficient and environmentally friendly crop protection solutions. The 5-methyl-5-[(3,4,5-trifluorophenyl)methyl] substitution pattern could offer unique interactions with biological targets, making it a candidate for further investigation in this field.

The synthesis of 5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one typically involves multi-step organic reactions, including alkylation and cyclization processes. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as catalytic methods and solvent-free conditions, to produce this compound with minimal environmental impact. These efforts align with the broader industry trend toward sustainable chemical manufacturing.

Analytical characterization of CAS No. 1918140-90-5 often employs techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and structural integrity of the compound, which is crucial for its intended applications. The availability of high-quality analytical data is essential for researchers and manufacturers who rely on this compound for their work.

From a commercial perspective, the demand for 5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one is expected to rise, driven by its versatility and the expanding market for fluorinated compounds. Suppliers and distributors are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and agrochemical firms. Its CAS No. 1918140-90-5 serves as a unique identifier, facilitating procurement and regulatory compliance.

Looking ahead, the future of 5-methyl-5-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-2-one appears promising, with ongoing research uncovering new potential applications. Whether in drug development, agrochemical innovation, or material science, this compound exemplifies the importance of fluorinated building blocks in modern chemistry. As the scientific community continues to explore its properties, CAS No. 1918140-90-5 is poised to remain a topic of interest for years to come.